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Compound of Interest

Compound Name: AF488 carboxylic acid

Cat. No.: B12375263

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides core technical information and practical protocols for the proficient
use of AF488 carboxylic acid, a versatile fluorescent probe. AF488, an abbreviation for Alexa
Fluor® 488, is a bright, photostable, and green-fluorescent dye widely employed in various life
science applications. The carboxylic acid derivative serves as a crucial building block for
bioconjugation, enabling the fluorescent labeling of a wide array of biomolecules.

Core Technical Data

AF488 carboxylic acid is characterized by its robust photophysical properties, making it a
preferred choice for sensitive and demanding fluorescence-based assays.
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Property Value Reference
CAS Number 1027930-57-9 [1]
Excitation Maximum (Aex) 495 - 499 nm [1][2]
Emission Maximum (Aem) 519 - 520 nm [1112][3]
Molar Extinction Coefficient ~71,000 - 73,000 cm—tM—1 [4115]
Fluorescence Quantum Yield ~0.92 [1]
Molecular Formula C21H11N2011S2 [1]
Molecular Weight ~531.5 g/mol [1]

Applications in Research and Development

The exceptional brightness and photostability of AF488 make it highly suitable for a range of
applications, including:

Microscopy and Cellular Imaging: Its strong fluorescence and resistance to photobleaching
allow for high-resolution imaging and extended time-lapse experiments.[6][7]

» Flow Cytometry: The dye's spectral properties are well-matched for excitation by the
common 488 nm argon-ion laser line used in flow cytometers.[7]

» Bioconjugation: AF488 carboxylic acid is the precursor for creating reactive esters (e.g.,
NHS or TFP esters) used to label proteins, antibodies, and peptides.[6][8][9][10][11] This
enables the tracking and quantification of these molecules in various assays.

» Homogeneous Immunoassays: Utilized in Fluorescence Resonance Energy Transfer (FRET)
based assays for the detection of analytes like prostate-specific antigen.[12]

Experimental Protocols
General Workflow for Protein Labeling via AF488
Reactive Esters
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This workflow outlines the fundamental steps for conjugating AF488 to a protein of interest
using an amine-reactive ester derivative of AF488 carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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